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Compound of Interest

Compound Name: Aluminum tartrate

Cat. No.: B1210994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the anodizing of aluminum and

its alloys using tartrate-containing electrolytes, with a primary focus on the well-established

Tartaric-Sulfuric Acid (TSA) process. This environmentally friendly alternative to chromic acid

anodizing (CAA) has gained significant traction, particularly in the aerospace industry, for its

excellent corrosion resistance and paint adhesion properties. Furthermore, the biocompatible

nature of the resulting aluminum oxide layer opens up promising avenues for applications in

the biomedical field, including drug delivery and medical device manufacturing.

Introduction to Tartaric-Sulfuric Acid Anodizing
(TSA)
Tartaric-Sulfuric Acid Anodizing is an electrochemical process that grows a controlled layer of

aluminum oxide on the surface of aluminum alloys. The addition of tartaric acid to the sulfuric

acid electrolyte modifies the oxide growth, resulting in a thin, porous film with desirable

characteristics. It was developed as a more environmentally friendly alternative to chromic acid

anodizing, which utilizes hexavalent chromium, a known carcinogen. The TSA process

produces an anodic film with comparable corrosion resistance to those generated in chromic

acid solutions.

The porous nature of the TSA-formed oxide layer makes it an excellent base for paints and

adhesives and also presents opportunities for functionalization in biomedical applications. The
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morphology of these pores can be tailored by adjusting the anodizing parameters.

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on TSA anodizing,

providing a comparative overview of process parameters and their outcomes.

Table 1: TSA Anodizing Process Parameters

Parameter Range Typical Value Reference(s)

Sulfuric Acid (H₂SO₄)

Conc.
40 g/L 40 g/L

Tartaric Acid (C₄H₆O₆)

Conc.
80 g/L 80 g/L

Voltage 14 V 14 V

Temperature 37 ± 1 °C 37 °C

Anodizing Time 25 - 45 min 25 min

Voltage Ramp-up

Time
5 min 5 min

Table 2: Properties of TSA Anodized Aluminum (AA2024 Alloy)

Property 25 min Anodizing 45 min Anodizing Reference(s)

Oxide Layer

Thickness
~2-5 µm ~5-7 µm

Porosity 15.0% 30.0%

Corrosion Resistance Good Higher

Paint Adhesion Excellent Excellent
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This section provides detailed methodologies for performing TSA anodizing and subsequent

sealing treatments.

Materials and Equipment
Aluminum Alloy Substrate: AA2024-T3 or other suitable aluminum alloy.

Degreasing Solution: Alkaline-based cleaner (e.g., 10% vol. silicate-free, pH 9).

Etching Solution: Mix of 42% vol. acid-based solution (sulfuric and nitric acid) and 10% vol.

ferric sulfate-based solution (bath pH < 1).

Anodizing Electrolyte: 40 g/L Sulfuric Acid (H₂SO₄) and 80 g/L Tartaric Acid (C₄H₆O₆) in

deionized water.

Sealing Solution (optional): Deionized water for hydrothermal sealing, or solutions containing

cerium salts or dichromate.

Power Supply: DC power supply capable of constant voltage output.

Anodizing Tank: Acid-resistant tank.

Cathode: Lead or stainless steel plates.

Agitation: Magnetic stirrer or air agitation.

Temperature Control: Water bath or chiller.

Personal Protective Equipment (PPE): Acid-resistant gloves, safety goggles, lab coat.

Pre-treatment Protocol
Degreasing: Immerse the aluminum substrate in the alkaline-based degreasing solution at

45 °C for 10 minutes to remove organic contaminants.

Rinsing: Thoroughly rinse the substrate with deionized water.

Etching: Immerse the substrate in the etching solution at 50 °C for 10 minutes. This step

removes the native oxide layer and creates a uniform surface.
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Rinsing: Thoroughly rinse the substrate with deionized water.

TSA Anodizing Protocol
Electrolyte Preparation: Prepare the TSA electrolyte by dissolving 40 g of sulfuric acid and 80

g of tartaric acid per liter of deionized water.

Setup: Place the electrolyte in the anodizing tank and position the lead or stainless steel

cathodes. Maintain the electrolyte temperature at 37 ± 1 °C and provide gentle agitation.

Anodizing:

Connect the aluminum substrate to the positive terminal (anode) of the DC power supply

and the cathodes to the negative terminal.

Immerse the pre-treated aluminum substrate into the electrolyte.

Apply a constant voltage of 14 V. It is recommended to ramp up the voltage to 14 V over a

period of 5 minutes.

Continue the anodizing process for 25 to 45 minutes, depending on the desired oxide

layer thickness.

Post-Anodizing Rinsing: After anodizing, immediately remove the substrate and rinse it

thoroughly with deionized water.

Post-treatment: Sealing (Optional)
Sealing the pores of the anodic film can further enhance corrosion resistance.

Hot Water Sealing (HWS): Immerse the anodized and rinsed substrate in boiling deionized

water for 30 minutes.

Cerium Salt Sealing: Immerse the substrate in a solution containing cerium salts (e.g., 50

mM Ce(NO₃)₃) at a controlled temperature (e.g., 65 °C).

Dichromate Sealing: Immerse the substrate in a dichromate solution. Note that this method

involves hexavalent chromium and should be handled with appropriate safety precautions.
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Visualizations
TSA Anodizing Workflow
Caption: General workflow for the Tartaric-Sulfuric Acid (TSA) anodizing process.

Functionalization of Anodized Aluminum for Biomedical
Applications
While research specifically on tartrate-anodized aluminum for drug delivery is emerging, the

general principles of functionalizing porous anodic aluminum oxide (AAO) are well-established.

The TSA process provides a suitable porous substrate for such applications.

Caption: Functionalization pathways for biomedical applications of porous AAO.

Applications in Drug Development and Research
The nanoporous structure of aluminum oxide films produced by anodizing offers a high surface

area that can be functionalized for various biomedical applications.

Drug Delivery: The pores can serve as reservoirs for loading therapeutic agents. The release

kinetics can potentially be controlled by modifying the pore size, depth, and surface

chemistry.

Biosensors: The surface of the anodized aluminum can be modified to immobilize

biomolecules such as antibodies or enzymes. This allows for the development of sensitive

biosensors for detecting specific analytes.

Biocompatible Implants: Anodized aluminum provides a biocompatible and corrosion-

resistant surface for medical implants. The porous structure can also promote tissue

integration.

While many studies on these applications have utilized other electrolytes like sulfuric or

phosphoric acid, the TSA process offers a more environmentally benign method to create the

foundational porous aluminum oxide layer. Further research is warranted to explore the specific

advantages and protocols for using TSA-anodized aluminum in these advanced biomedical

applications. The addition of tartaric acid may influence the surface chemistry in a way that
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could be beneficial for the attachment of specific biomolecules or for controlling drug elution

rates.

To cite this document: BenchChem. [Application Notes and Protocols for Anodizing
Aluminum with Tartrate-Containing Electrolytes]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1210994#anodizing-aluminum-with-
tartrate-containing-electrolytes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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